N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}-4-methylbenzamide

• IUPAC Name: N-[2-(2-fluoroanilino)-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C16H15FN2O2/c1-11-6-8-12(9-7-11)16(21)18-10-15(20)19-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: YVPWFUHMNLJDBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)NC2=CC=CC=C2F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}-4-methylbenzamide is a compound that has been studied for its unique chemical structure and potential applications in various fields. Its synthesis and analysis involve advanced chemical techniques to understand its properties and behavior under different conditions.

Synthesis Analysis

The synthesis of related fluorobenzamide compounds often involves nucleophilic substitution reactions, condensation processes, and optimization of reaction parameters such as time, temperature, solvent, and concentration to achieve high yields and purity. For example, research on arylpropylsulphonamides, focusing on their potential as AMPA receptor ligands, highlights the intricate synthesis routes that could be analogous to the synthesis of N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}-4-methylbenzamide (Kronenberg et al., 2007).

Molecular Structure Analysis

The molecular structure of related compounds, such as various fluorobenzamides, has been elucidated using techniques like X-ray crystallography, demonstrating how the presence of fluorine atoms and other substituents affect the molecule's geometry and electronic structure. For instance, studies on the crystal structures of N-(arylsulfonyl)-4-fluorobenzamides provide insights into the conformation and intermolecular interactions that could be relevant to our compound of interest (Suchetan et al., 2016).

Chemical Reactions and Properties

Fluorobenzamides participate in various chemical reactions, including cycloaddition reactions, which can produce fluorescent compounds. An example of this is the formal [4+2] cycloaddition reaction of N-fluorobenzamides with maleic anhydride, leading to fluorescent aminonaphthalic anhydrides (Lu et al., 2022).

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It’s important to note that the mechanism of action would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available data. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.